Cas no 41498-43-5 (phenanthrene-4-carbaldehyde)

• Product Name: phenanthrene-4-carbaldehyde
• CAS No: 41498-43-5
• MF: C₁₅H₁₀O
• MW: 206.239304065704
• CID: 927024
• PubChem ID: 299447
• Update Time: 2025-04-19

phenanthrene-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• phenanthrene-4-carbaldehyde
• 4-Phenanthrencarbaldehyd
• 4-Phenanthrencarbonaldehyd
• 4-Phenanthrencarboxaldehyd
• 4-Phenanthrenecarboxaldehyde
• AC1L6UMV
• CTK1D7861
• NSC172517
• phenantrene-4-carbaldehyde
• SBB050288
• Phenanthrene-4-carbaldehyde, AldrichCPR
• ZCPCNJUBMFWRRB-UHFFFAOYSA-N
• NSC-172517
• SCHEMBL10549144
• AKOS005172409
• DB-412917
• NCI60_001393
• 41498-43-5
• DTXSID00305885
• CS-0376670
• CHEMBL1978878

• MDL： MFCD12197690
• Inchi： 1S/C15H10O/c16-10-13-6-3-5-12-9-8-11-4-1-2-7-14(11)15(12)13/h1-10H
• InChI Key： ZCPCNJUBMFWRRB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=C2C=CC3C=CC=CC=3C2=1

Computed Properties

• Exact Mass: 206.0732
• Monoisotopic Mass: 206.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

phenanthrene-4-carbaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrenes and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives